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Introduction
Fusarium wilt, a soil-borne disease caused by various species of the fungus Fusarium, poses a

significant threat to a wide range of agricultural crops, leading to substantial economic losses

worldwide.[1] Effective management of this pathogen is crucial for maintaining crop health and

yield. Dazomet, a broad-spectrum soil fumigant, has emerged as a valuable tool in the control

of Fusarium wilt.[2] When applied to moist soil, dazomet decomposes to release methyl

isothiocyanate (MITC), a volatile and potent biocide that effectively suppresses a wide range of

soil-borne pathogens, including Fusarium spp., nematodes, and weeds.[3][4]

These application notes provide researchers, scientists, and drug development professionals

with detailed protocols and efficacy data for the use of dazomet in controlling Fusarium wilt in

an agricultural research setting.

Mechanism of Action
Dazomet is a granular product that, upon contact with moist soil, undergoes chemical

decomposition to release methyl isothiocyanate (MITC).[3] MITC is the primary active

compound responsible for the fumigant's biocidal activity. This gas diffuses through the soil

pores, effectively sterilizing the treated zone by inhibiting key enzymatic processes in soil-borne

pathogens like Fusarium oxysporum.[5]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
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